molecular formula C15H18N2O2S B284571 2-(3,4-dimethylphenoxy)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide

2-(3,4-dimethylphenoxy)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide

Cat. No. B284571
M. Wt: 290.4 g/mol
InChI Key: GHRPGTCUKSUEMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,4-dimethylphenoxy)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has been widely studied for its potential use in scientific research. The compound is a member of the acetamide family of compounds and has been found to have a number of interesting properties that make it useful for a variety of applications.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethylphenoxy)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide is not fully understood, but it is thought to work by inhibiting the growth of cancer cells. The compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3,4-dimethylphenoxy)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide are still being studied, but early research suggests that the compound has a number of interesting properties. It has been found to have anti-inflammatory and antioxidant effects, which could make it useful in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3,4-dimethylphenoxy)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide in lab experiments is its potent anti-cancer properties. This makes it a useful tool for studying the mechanisms of cancer growth and developing new cancer treatments. However, the compound has some limitations, including its high cost and the complexity of its synthesis.

Future Directions

There are a number of future directions for research on 2-(3,4-dimethylphenoxy)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide. One area of research is in the development of new cancer treatments based on the compound. Another area of research is in the study of the compound's anti-inflammatory and antioxidant effects, which could lead to the development of new treatments for a variety of diseases. Finally, there is also potential for the compound to be used in the development of new materials, such as polymers and coatings.

Synthesis Methods

The synthesis of 2-(3,4-dimethylphenoxy)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide is a complex process that involves a number of steps. The first step is the preparation of the starting materials, which are 3,4-dimethylphenol and 4,5-dimethyl-2-thiazolamine. These two compounds are then reacted together in the presence of acetic anhydride and a catalyst to form the final product.

Scientific Research Applications

2-(3,4-dimethylphenoxy)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide has been found to have a number of interesting properties that make it useful for a variety of scientific research applications. One of the most promising areas of research is in the field of cancer treatment, where the compound has been found to have potent anti-cancer properties.

properties

Molecular Formula

C15H18N2O2S

Molecular Weight

290.4 g/mol

IUPAC Name

2-(3,4-dimethylphenoxy)-N-(4,5-dimethyl-1,3-thiazol-2-yl)acetamide

InChI

InChI=1S/C15H18N2O2S/c1-9-5-6-13(7-10(9)2)19-8-14(18)17-15-16-11(3)12(4)20-15/h5-7H,8H2,1-4H3,(H,16,17,18)

InChI Key

GHRPGTCUKSUEMQ-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)OCC(=O)NC2=NC(=C(S2)C)C)C

Canonical SMILES

CC1=C(C=C(C=C1)OCC(=O)NC2=NC(=C(S2)C)C)C

Origin of Product

United States

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